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Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411

Essential Safety and Handling Guide for 5-
Fluoronicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Fluoronicotinonitrile. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing exposure risks.

Hazard Summary

5-Fluoronicotinonitrile is a potentially hazardous chemical. Based on data from structurally
similar compounds, it is anticipated to be harmful if swallowed, in contact with skin, or inhaled.
[1][2] It can cause skin and serious eye irritation.[1][2] Therefore, handling this compound
requires strict adherence to safety protocols and the use of appropriate personal protective
equipment (PPE).

Quantitative Data Summary
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Property Value Source
Molecular Formula C6H3FN2 --INVALID-LINK--
Molecular Weight 122.10 g/mol --INVALID-LINK--
) White to off-white powder or
Physical Form --INVALID-LINK--
crystals
Storage Temperature Inert atmosphere, 2-8°C --INVALID-LINK--

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.

Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles are essential to
protect from splashes. A face
shield provides an additional
layer of protection for the

entire face.[1]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene)

Nitrile gloves offer good
resistance to a wide range of
chemicals.[1] Always inspect

gloves for integrity before use.

Body Protection

Chemical-resistant lab coat

A lab coat should be worn over
personal clothing to protect
against spills and

contamination.

Respiratory Protection

Use in a well-ventilated area or
chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges

should be used.

Prevents inhalation of the

powdered compound.[1][2]
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Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:
e Ensure a calibrated analytical balance is located inside a certified chemical fume hood.
« Verify that the fume hood is functioning correctly.

o Prepare all necessary equipment (spatulas, weigh boats, containers) within the fume hood to
minimize movement of the hazardous material.

e Ensure an emergency eyewash station and safety shower are readily accessible.[3]
2. Donning PPE:

e Puton a lab coat, ensuring it is fully buttoned.

e Don chemical safety goggles and a face shield.

» Put on nitrile or neoprene gloves, ensuring they overlap the cuffs of the lab coat.

3. Weighing and Handling:

» Perform all manipulations of 5-Fluoronicotinonitrile powder within the chemical fume hood
to prevent dust dispersion.[2]

o Carefully open the container.

o Use a clean spatula to transfer the desired amount of powder to a weigh boat.
» Close the primary container tightly immediately after use.

o Transfer the weighed compound to your reaction vessel within the fume hood.
4. Post-Handling:

e Clean all equipment used for handling the powder.
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» Wipe down the work surface of the fume hood with an appropriate solvent to decontaminate
it.

» Properly doff PPE, avoiding contact with any contaminated surfaces.

Disposal Plan

All waste containing 5-Fluoronicotinonitrile must be treated as hazardous waste.
e Solid Waste:

o Collect all contaminated solid waste, including used gloves, weigh boats, and paper
towels, in a dedicated, clearly labeled, and sealed hazardous waste container.[1]

e Contaminated PPE:

o Disposable gloves and other contaminated disposable PPE should be placed in the solid
hazardous waste container.

o Reusable PPE, such as lab coats, should be professionally decontaminated if significant
contamination occurs.

e Chemical Waste:

o Unused 5-Fluoronicotinonitrile and any reaction waste containing it must be collected in
a compatible, labeled, and sealed hazardous waste container.

» Disposal:

o Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office, following all local, state, and federal regulations.

Workflow for Safe Handling of 5-
Fluoronicotinonitrile

Caption: Workflow for the safe handling of 5-Fluoronicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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